Cas no 110520-17-7 (Phenanthro[9,10-g]isoquinoline(9CI))

• Product Name: Phenanthro[9,10-g]isoquinoline(9CI)
• CAS No: 110520-17-7
• Molecular Formula: C₂₁H₁₃N
• Molecular Weight: 279.33462
• CID: 196553
• PubChem ID: 135719

Phenanthro[9,10-g]isoquinoline(9CI) Properties

Names and Identifiers

• Phenanthro[9,10-g]isoquinoline(9CI)
• phenanthro[9,10-g]isoquinoline
• DTXSID90149270
• AKOS015905644
• phenanthro [9,10-g]isoquinoline
• phenanthro[9,10-g]isochinolin
• Phenanthro(9,10-g)isoquinoline
• UNII-EPD52QR7ZA
• EPD52QR7ZA
• 110520-17-7
• CCRIS 2874

• InChIKey： SOXFSTWNHNPRCA-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H13N/c1-3-7-18-16(5-1)17-6-2-4-8-19(17)21-12-15-13-22-10-9-14(15)11-20(18)21/h1-13H
• SMILES： C1N=CC2=C(C=C3C4C=CC=CC=4C4C=CC=CC=4C3=C2)C=1

Computed Properties

• Exact Mass: 279.10489
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 279.105
• Heavy Atom Count: 22
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• LogP: 5.69440
• PSA: 12.89
• Refractive Index: 1.823
• Boiling Point: 550.7°Cat760mmHg
• Flash Point: 251.8°C
• Density: 1.274